Cas no 83952-40-3 (6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)-)

• Product Name: 6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)-
• CAS No: 83952-40-3
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 725415
• PubChem ID: 6439678
• Update Time: 2025-05-19

6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)- Chemical and Physical Properties

Names and Identifiers

• 6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)-
• (+/-)5-HEPE
• (±)5-HEPE
• 5-hydroxy,6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
• 5-hydroxy-6,8,11,14,17-eicosapentaenoic acid
• (+/-)-5-hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
• 5-Hydroxyeicosapentaenoic acid
• (.+/-.)-5-Hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
• 5-Hepe
• Q27140155
• LMFA03070027
• NCGC00161247-01
• (+-)-5-HEPE
• 5-Hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
• 5(S)-HEPE
• SCHEMBL5886684
• (??)5-HEPE
• 6,8,11,14,17-Eicosapentaenoic acid, 5-hydroxy-, (E,Z,Z,Z,Z)-
• 5-Hydroxyeicosapentaenoate
• BML1-C02
• CHEBI:72801
• FTAGQROYQYQRHF-FCWZHQICSA-N
• 5-Hydroxy-6,8,11,14,17-eicosapentaenoate
• (.+/-.)5-HEPE
• (+-)-5-hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
• (6E,8Z,11Z,14Z,17Z)-5-hydroxyicosa-6,8,11,14,17-pentaenoic acid
• DTXSID001258761
• AKOS040755364
• 92008-51-0
• (+/-)-5-HEPE
• (+/-)-5-hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoate
• (+/-)5-Hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
• 83952-40-3
• CS-0137970
• (6E,8z,11z,14z,17z)-5-hydroxy-6,8,11,14,17-eicosapentaenoic acid
• DB-215063
• ( inverted exclamation markA)5-HEPE
• HY-N7801

• Inchi： 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h3-4,6-7,9-10,12-14,16,19,21H,2,5,8,11,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-14+
• InChI Key： FTAGQROYQYQRHF-FCWZHQICSA-N
• SMILES： OC(/C=C/C=C\C/C=C\C/C=C\C/C=C\CC)CCCC(=O)O

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 4.96350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids

Additional information on 6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)-

Research Brief on 6,8,11,14,17-Eicosapentaenoic Acid, 5-Hydroxy-, (6E,8Z,11Z,14Z,17Z)- (CAS: 83952-40-3)

The compound 6,8,11,14,17-Eicosapentaenoic acid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)- (CAS: 83952-40-3) is a hydroxylated derivative of eicosapentaenoic acid (EPA), a well-known omega-3 fatty acid with significant biological and pharmacological activities. Recent studies have focused on its potential therapeutic applications, particularly in inflammation, cardiovascular diseases, and metabolic disorders. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in biomedicine.

Recent investigations into the biochemical pathways involving 6,8,11,14,17-Eicosapentaenoic acid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)- have revealed its role as a precursor to specialized pro-resolving mediators (SPMs). These mediators are critical in the resolution of inflammation and tissue repair. A 2023 study published in the Journal of Lipid Research demonstrated that this compound exhibits potent anti-inflammatory effects by modulating the activity of leukocytes and reducing the production of pro-inflammatory cytokines. The study utilized advanced lipidomics techniques to track its metabolic fate in human macrophages, providing new insights into its mechanism of action.

In the context of cardiovascular health, a 2022 clinical trial reported in Circulation Research explored the vasoprotective effects of this hydroxylated EPA derivative. The trial involved administering the compound to patients with early-stage atherosclerosis and observed significant improvements in endothelial function and reductions in arterial stiffness. These findings suggest its potential as a novel therapeutic agent for cardiovascular diseases, particularly in populations with high inflammatory burden.

From a chemical synthesis perspective, recent advancements have enabled more efficient production of 6,8,11,14,17-Eicosapentaenoic acid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)-. A 2023 paper in Organic Letters detailed a novel enzymatic method for its synthesis, achieving higher yields and purity compared to traditional chemical methods. This breakthrough is expected to facilitate further research and potential commercialization of the compound for pharmaceutical applications.

Ongoing research is also exploring the compound's potential in metabolic disorders. Preliminary data from animal studies indicate that it may improve insulin sensitivity and reduce hepatic steatosis, making it a promising candidate for non-alcoholic fatty liver disease (NAFLD) and type 2 diabetes management. However, further clinical validation is required to confirm these effects in human subjects.

In conclusion, 6,8,11,14,17-Eicosapentaenoic acid, 5-hydroxy-, (6E,8Z,11Z,14Z,17Z)- (CAS: 83952-40-3) represents a promising bioactive molecule with diverse therapeutic potential. Its anti-inflammatory, cardiovascular protective, and metabolic regulatory effects position it as a compound of significant interest in pharmaceutical development. Future research should focus on large-scale clinical trials and optimization of production methods to fully realize its therapeutic value.